Cas no 57742-23-1 (3-[methyl(nitro)amino]propanoic acid)

• Product Name: 3-[methyl(nitro)amino]propanoic acid
• CAS No: 57742-23-1
• MF: C₄H₈N₂O₄
• MW: 148.117321014404
• CID: 947486
• PubChem ID: 228224
• Update Time: 2025-04-19

3-[methyl(nitro)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[methyl(nitro)amino]propanoic acid
• 4-Nitraza-pentansaeure
• 4-Nitro-4-azapentansaeure
• AKOS006374695
• NSC-20934
• 4-nitro-4-azapentanoic acid
• NSC20934
• DTXSID00281236
• 57742-23-1

• Inchi： 1S/C4H8N2O4/c1-5(6(9)10)3-2-4(7)8/h2-3H2,1H3,(H,7,8)
• InChI Key： LITORZINHYMSSI-UHFFFAOYSA-N
• SMILES： OC(CCN(C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 148.04800
• Monoisotopic Mass: 148.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• PSA: 86.36000
• LogP: 0.10780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Nitramines
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds Nitramines